N-(6,7-dichloro-2,3-dihydro-1-benzofuran-3-yl)-4,5,6,7-tetrahydro-2H-benzotriazole-5-carboxamide

• IUPAC Name: N-(6,7-dichloro-2,3-dihydro-1-benzofuran-3-yl)-4,5,6,7-tetrahydro-2H-benzotriazole-5-carboxamide
• InChI: InChI=1S/C15H14Cl2N4O2/c16-9-3-2-8-12(6-23-14(8)13(9)17)18-15(22)7-1-4-10-11(5-7)20-21-19-10/h2-3,7,12H,1,4-6H2,(H,18,22)(H,19,20,21)
• InChI Key: WASMTBMQUMLHTB-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=NNN=C2CC1C(=O)NC3COC4=C3C=CC(=C4Cl)Cl
• Molecular Formula: C15H14Cl2N4O2
• Molecular Weight: 353.2 g/mol

Description

N-(6,7-dichloro-2,3-dihydro-1-benzofuran-3-yl)-4,5,6,7-tetrahydro-2H-benzotriazole-5-carboxamide is a complex organic compound that features a benzofuran and benzotriazole moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(6,7-dichloro-2,3-dihydro-1-benzofuran-3-yl)-4,5,6,7-tetrahydro-2H-benzotriazole-5-carboxamide typically involves multi-step organic reactions. One common approach is to start with the preparation of the benzofuran and benzotriazole intermediates, followed by their coupling under specific conditions.

Preparation of Benzofuran Intermediate: The benzofuran moiety can be synthesized through a cyclization reaction involving a phenol derivative and an appropriate halogenated compound.

Preparation of Benzotriazole Intermediate: The benzotriazole moiety is often synthesized via a cyclization reaction involving an aromatic amine and a nitro compound.

Coupling Reaction: The final step involves coupling the benzofuran and benzotriazole intermediates using a coupling reagent such as N,N’-dicyclohexylcarbodiimide (DCC) in the presence of a catalyst.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This includes the use of continuous flow reactors, high-throughput screening of reaction conditions, and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

N-(6,7-dichloro-2,3-dihydro-1-benzofuran-3-yl)-4,5,6,7-tetrahydro-2H-benzotriazole-5-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Halogen atoms in the compound can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted benzofuran or benzotriazole derivatives.

Scientific Research Applications

N-(6,7-dichloro-2,3-dihydro-1-benzofuran-3-yl)-4,5,6,7-tetrahydro-2H-benzotriazole-5-carboxamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in targeting specific enzymes or receptors.

Industry: Utilized in the development of advanced materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of N-(6,7-dichloro-2,3-dihydro-1-benzofuran-3-yl)-4,5,6,7-tetrahydro-2H-benzotriazole-5-carboxamide involves its interaction with molecular targets such as enzymes or receptors. The compound may inhibit or activate these targets, leading to a cascade of biochemical events. The exact pathways and molecular targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(6-chloro-2,3-dihydro-1-benzofuran-3-yl)-4,5,6,7-tetrahydro-2H-benzotriazole-5-carboxamide
• N-(7-chloro-2,3-dihydro-1-benzofuran-3-yl)-4,5,6,7-tetrahydro-2H-benzotriazole-5-carboxamide

Uniqueness

N-(6,7-dichloro-2,3-dihydro-1-benzofuran-3-yl)-4,5,6,7-tetrahydro-2H-benzotriazole-5-carboxamide is unique due to the presence of two chlorine atoms at specific positions on the benzofuran ring. This structural feature can influence its chemical reactivity and biological activity, making it distinct from other similar compounds.